N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-ethylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H27N3O/c1-3-19-6-4-5-7-20(19)22-21(25)24-14-12-23(13-15-24)16-18-10-8-17(2)9-11-18/h4-11H,3,12-16H2,1-2H3,(H,22,25)
• InChI Key: OWCWPGNDQOHMMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)N2CCN(CC2)CC3=CC=C(C=C3)C
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide, also known as EMD-386088, is a chemical compound that has been extensively studied for its potential therapeutic applications. This piperazine derivative is known for its ability to bind to the serotonin 5-HT7 receptor, which has been linked to several physiological and pathological processes. In

Scientific Research Applications

N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression. Additionally, N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been shown to have anti-inflammatory effects, suggesting its potential use in the treatment of inflammatory diseases such as arthritis.

Mechanism of Action

N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide binds to the serotonin 5-HT7 receptor, which is expressed in several regions of the brain and has been linked to several physiological and pathological processes. Activation of the 5-HT7 receptor has been shown to increase the release of several neurotransmitters, including dopamine and acetylcholine, which may contribute to the anxiolytic and antidepressant effects of N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase the release of several neurotransmitters, including dopamine and acetylcholine, which may contribute to its anxiolytic and antidepressant effects. Additionally, N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been shown to have anti-inflammatory effects, suggesting its potential use in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has several advantages for lab experiments. It is a highly specific ligand for the serotonin 5-HT7 receptor, making it a useful tool for studying the role of this receptor in physiological and pathological processes. Additionally, N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new therapeutics for anxiety and depression.
However, there are also limitations to the use of N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide in lab experiments. Its binding affinity for the serotonin 5-HT7 receptor is relatively low, which may limit its effectiveness in certain experimental paradigms. Additionally, N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has not yet been extensively studied in humans, so its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several future directions for the study of N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide. One potential direction is the development of new therapeutics for anxiety and depression based on the anxiolytic and antidepressant effects of N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide. Additionally, further studies are needed to fully understand the safety and efficacy of N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide in humans. Finally, the role of the serotonin 5-HT7 receptor in physiological and pathological processes is not yet fully understood, so further studies are needed to elucidate its function.

Synthesis Methods

The synthesis method of N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide involves the reaction of 4-methylbenzylamine with 2-ethylphenyl isocyanate in the presence of triethylamine. The resulting intermediate is then reacted with piperazine to yield N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide. This method has been optimized to yield high purity and high yield of N-(2-ethylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide, making it suitable for large-scale production.